Cas no 865611-89-8 (N-2-methoxy-5-(piperidine-1-sulfonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-2-methoxy-5-(piperidine-1-sulfonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide
• CAS No: 865611-89-8
• MF: C₂₀H₂₆N₂O₅S₂
• MW: 438.560842990875
• CID: 6058988
• PubChem ID: 5178498
• Update Time: 2025-10-30

N-2-methoxy-5-(piperidine-1-sulfonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-methoxy-5-(piperidine-1-sulfonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide
• N-(2-methoxy-5-piperidin-1-ylsulfonylphenyl)-N,4-dimethylbenzenesulfonamide
• Benzenesulfonamide, N-[2-methoxy-5-(1-piperidinylsulfonyl)phenyl]-N,4-dimethyl-
• SR-01000012890
• AKOS002315788
• F1481-0005
• 865611-89-8
• N-[2-methoxy-5-(piperidine-1-sulfonyl)phenyl]-N,4-dimethylbenzene-1-sulfonamide
• N-(2-methoxy-5-(piperidin-1-ylsulfonyl)phenyl)-N,4-dimethylbenzenesulfonamide
• [2-methoxy-5-(piperidylsulfonyl)phenyl]methyl[(4-methylphenyl)sulfonyl]amine
• SR-01000012890-1

• Inchi： 1S/C20H26N2O5S2/c1-16-7-9-17(10-8-16)28(23,24)21(2)19-15-18(11-12-20(19)27-3)29(25,26)22-13-5-4-6-14-22/h7-12,15H,4-6,13-14H2,1-3H3
• InChI Key： LCUGWEZTUPRBDJ-UHFFFAOYSA-N
• SMILES： C1(S(N(C2=CC(S(N3CCCCC3)(=O)=O)=CC=C2OC)C)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 438.12831428g/mol
• Monoisotopic Mass: 438.12831428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.318±0.06 g/cm3(Predicted)
• Boiling Point: 611.8±65.0 °C(Predicted)
• pka: -2.42±0.50(Predicted)

Additional information on N-2-methoxy-5-(piperidine-1-sulfonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide

Introduction to N-2-methoxy-5-(piperidine-1-sulfonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide (CAS No. 865611-89-8)

N-2-methoxy-5-(piperidine-1-sulfonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide (CAS No. 865611-89-8) is a sophisticated organic compound with significant potential in the pharmaceutical and medicinal chemistry fields. This compound, often referred to by its IUPAC name, is a sulfonamide derivative that has garnered attention for its unique structural features and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of N-2-methoxy-5-(piperidine-1-sulfonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide is characterized by a benzene ring substituted with a methoxy group at the 2-position and a piperidine-1-sulfonyl group at the 5-position. Additionally, the compound features a sulfonamide moiety attached to the benzene ring, which is further substituted with two methyl groups at the 4-position. This intricate arrangement of functional groups imparts unique properties to the molecule, making it an interesting subject for both academic and industrial research.

The synthesis of N-2-methoxy-5-(piperidine-1-sulfonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the reaction of 2-methoxy-5-(piperidine-1-sulfonyl)aniline with 4-dimethylaminobenzenesulfonyl chloride in the presence of a base such as triethylamine. This reaction sequence ensures the formation of the desired sulfonamide bond while maintaining the integrity of other functional groups. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for synthesizing this compound, which is crucial for large-scale production in pharmaceutical settings.

In terms of biological activity, N-2-methoxy-5-(piperidine-1-sulfonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for treating conditions such as arthritis and chronic pain. The sulfonamide moiety is known to interact with specific enzymes and receptors involved in inflammatory pathways, thereby modulating their activity and reducing inflammation.

Furthermore, studies have explored the potential of N-2-methoxy-5-(piperidine-1-sulfonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide as an antitumor agent. Preliminary data suggest that this compound can inhibit the growth of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action appears to involve interactions with key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of N-2-methoxy-5-(piperidine-1-sulfonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide have also been investigated to ensure its suitability for therapeutic use. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, toxicological assessments have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects.

Recent research has also focused on optimizing the formulation of N-2-methoxy-5-(piperidine-1-sulfonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide for improved delivery and efficacy. Nanotechnology-based approaches have been explored to enhance the solubility and stability of the compound, thereby improving its therapeutic potential. These formulations have shown promise in preclinical models and are currently being evaluated in early-stage clinical trials.

In conclusion, N-2-methoxy-5-(piperidine-1-sulfonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide (CAS No. 865611-89-8) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds promise for addressing unmet medical needs in areas such as inflammation and cancer.